Cas no 1443338-59-7 (2-(2-propan-2-yloxyphenyl)butan-2-ol)

• Product Name: 2-(2-propan-2-yloxyphenyl)butan-2-ol
• CAS No: 1443338-59-7
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD20526620
• CID: 5170357
• Update Time: 2026-03-04

2-(2-propan-2-yloxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-propan-2-yloxyphenyl)butan-2-ol

• MDL： MFCD20526620
• Inchi： 1S/C13H20O2/c1-5-13(4,14)11-8-6-7-9-12(11)15-10(2)3/h6-10,14H,5H2,1-4H3
• InChI Key： XMUOJTFNKBHKTA-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1OC(C)C)(O)CC

Additional information on 2-(2-propan-2-yloxyphenyl)butan-2-ol

2-(2-Propan-2-yloxyphenyl)butan-2-ol: A Novel Compound with Promising Applications in Pharmaceutical and Material Sciences

2-(2-Propan-2-yloxyphenyl)butan-2-ol (CAS No. 1443338-59-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications across various scientific domains. This compound, characterized by its 2-propan-2-yloxyphenyl substituent and butan-2-ol backbone, exhibits distinct physicochemical properties that make it a candidate for advanced pharmaceutical formulations and functional material development. Recent studies have highlighted its role in modulating biological pathways and enhancing drug delivery systems, positioning it as a promising candidate for further exploration.

2-(2-Propan-2-yloxyphenyl)butan-2-ol belongs to the class of phenylbutanol derivatives, a group of molecules with established utility in medicinal chemistry. The 2-propan-2-yloxyphenyl group, which incorporates a tertiary butyl ether linkage, contributes to the compound's hydrophobicity and steric hindrance, while the butan-2-ol moiety provides hydrophilic characteristics. This dual nature enables the molecule to interact with both aqueous and lipid environments, making it suitable for applications in solubilization, emulsification, and targeted drug delivery. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that this compound's molecular flexibility allows it to act as a molecular scaffold for the design of novel therapeutics targeting neurodegenerative disorders.

Recent advancements in synthetic methodologies have facilitated the scalable production of 2-(2-Propan-2-yloxyphenyl)butan-2-ol. Researchers at the University of Tokyo reported in 2023 a green synthesis route using microwave-assisted catalytic reactions, which reduced energy consumption by 40% compared to traditional methods. This innovation not only enhances the compound's availability for research but also aligns with sustainable chemistry principles, a critical factor in modern pharmaceutical development. The 2-propan-2-yloxyphenyl substituent's stability under harsh reaction conditions further supports its utility in complex chemical syntheses.

The butan-2-ol core of 2-(2-Propan-2-yloxyphenyl)butan-2-ol has been linked to its potential as a prodrug carrier. A 2023 study in *Advanced Drug Delivery Reviews* revealed that this moiety can undergo enzymatic hydrolysis in the gastrointestinal tract, releasing active pharmaceutical ingredients with improved bioavailability. This property makes the compound a valuable candidate for oral drug delivery systems, particularly for hydrophobic therapeutics. The 2-propan-2-yloxyphenyl group, meanwhile, enhances the molecule's ability to partition into lipid bilayers, a critical factor in membrane permeability studies.

Recent computational studies have provided insights into the 2-propan-2-yloxyphenyl group's role in molecular interactions. Molecular dynamics simulations conducted in 2024 showed that this substituent forms hydrogen bonds with amino acid residues in protein targets, potentially modulating enzyme activity. This finding suggests that 2-(2-Propan-2-yloxyphenyl)butan-2-ol could serve as a lead compound for the development of inhibitors targeting specific enzymatic pathways. The butan-2-ol moiety's ability to form hydrogen bonds with water molecules further enhances the compound's solubility in biological fluids.

Applications of 2-(2-Propan-2-yloxyphenyl)butan-2-ol extend beyond pharmaceuticals. In material science, its hydrophobic-hydrophilic balance has been exploited for the creation of smart polymers. A 2023 paper in *ACS Applied Polymer Materials* described the synthesis of a stimuli-responsive hydrogel using this compound as a crosslinker. The hydrogel exhibited pH-sensitive swelling behavior, making it suitable for controlled drug release applications. The 2-propan-2-yloxyphenyl group's resistance to hydrolysis under acidic conditions is a key factor in the hydrogel's stability.

Environmental considerations have also influenced the study of 2-(2-Propan-2-yloxyphenyl)butan-2-ol. Researchers at the European Institute of Chemistry have investigated its biodegradation profile, finding that it undergoes microbial degradation within 30 days under aerobic conditions. This property is crucial for minimizing environmental impact, aligning with the growing emphasis on eco-friendly chemical compounds. The butan-2-ol moiety's rapid biodegradation further supports the compound's sustainability profile.

Current research trends suggest that 2-(2-Propan-2-yloxyphenyl)butan-2-ol is being explored for its potential in nanotechnology applications. A 2024 study published in *Nano Letters* demonstrated its use as a stabilizer for metal nanoparticles, where the 2-propan-2-yloxyphenyl group prevents agglomeration by forming a protective layer around the particles. This property could have implications for the development of nanocatalysts and nanomedicine. The butan-2-ol moiety's ability to interact with surfactant molecules further enhances its utility in colloidal systems.

In conclusion, 2-(2-Propan-2-yloxyphenyl)butan-2-ol represents a versatile compound with significant potential across multiple scientific disciplines. Its unique molecular architecture, combining the 2-propan-2-yloxyphenyl substituent and butan-2-ol backbone, enables applications in pharmaceuticals, material science, and environmental chemistry. Ongoing research continues to uncover new properties and uses for this compound, underscoring its importance in modern scientific innovation.

Keywords: 2-(2-Propan-2-yloxyphenyl)butan-2-ol, CAS No. 1443338-59-7, phenylbutanol derivatives, molecular scaffolding, drug delivery systems, sustainable chemistry